Cas no 139554-54-4 (Propanoyl chloride, 2-(2,4,6-trinitrophenoxy)-)

• Product Name: Propanoyl chloride, 2-(2,4,6-trinitrophenoxy)-
• CAS No: 139554-54-4
• MF: C₉H₆ClN₃O₈
• MW: 319.612241268158
• CID: 1288895
• Update Time: 2024-08-03

Propanoyl chloride, 2-(2,4,6-trinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 2-(2,4,6-trinitrophenoxy)-

• Inchi： 1S/C9H6ClN3O8/c1-4(9(10)14)21-8-6(12(17)18)2-5(11(15)16)3-7(8)13(19)20/h2-4H,1H3
• InChI Key： FSGQOZZIQYXPPF-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(OC1=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O)C

Computed Properties

• Exact Mass: 318.98438

Experimental Properties

• Density: 1.674±0.06 g/cm3(Predicted)
• Boiling Point: 462.3±40.0 °C(Predicted)
• PSA: 155.72